Cas no 2248272-89-9 (Tert-butyl 4-amino-3-chloro-5-methylbenzoate)

• Product Name: Tert-butyl 4-amino-3-chloro-5-methylbenzoate
• CAS No: 2248272-89-9
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• CID: 6105474
• PubChem ID: 137938591
• Update Time: 2025-08-03

Tert-butyl 4-amino-3-chloro-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 4-amino-3-chloro-5-methylbenzoate
• 2248272-89-9
• EN300-6510177

• Inchi： 1S/C12H16ClNO2/c1-7-5-8(6-9(13)10(7)14)11(15)16-12(2,3)4/h5-6H,14H2,1-4H3
• InChI Key： WHJRUOYIHYWOCL-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C)=C1N)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 241.0869564g/mol
• Monoisotopic Mass: 241.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 4-amino-3-chloro-5-methylbenzoate

Tert-butyl 4-amino-3-chloro-5-methylbenzoate (CAS No. 2248272-89-9)

The compound Tert-butyl 4-amino-3-chloro-5-methylbenzoate (CAS No. 2248272-89-9) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of benzoate esters, characterized by its tert-butyl group attached to the benzoic acid moiety. The presence of substituents such as amino (-NH₂), chloro (-Cl), and methyl (-CH₃) groups on the aromatic ring imparts unique chemical properties, making it a valuable compound in both academic research and industrial applications.

Tert-butyl benzoate derivatives have been extensively studied for their role in organic synthesis, particularly in the development of advanced materials and pharmaceuticals. Recent studies have highlighted the potential of this compound as a precursor for synthesizing bioactive molecules, including antibiotics and anti-inflammatory agents. The aromatic ring with substituents provides a versatile platform for further functionalization, enabling researchers to explore its potential in drug design and delivery systems.

In terms of chemical synthesis, Tert-butyl 4-amino-3-chloro-5-methylbenzoate is typically prepared through a multi-step process involving nucleophilic aromatic substitution and esterification reactions. The reaction conditions, including temperature, solvent, and catalyst selection, are critical to achieving high yields and purity. Recent advancements in catalytic systems have improved the efficiency of these reactions, making large-scale production more feasible.

The physical properties of this compound are also noteworthy. It exists as a crystalline solid at room temperature with a melting point of approximately 110°C. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in solution-based reactions. The tert-butyl group contributes to its stability under mild thermal conditions, while the chlorine substituent enhances its reactivity in certain transformations.

One of the most promising applications of Tert-butyl 4-amino-3-chloro-5-methylbenzoate lies in its use as an intermediate in the synthesis of advanced polymers. Researchers have demonstrated that this compound can be polymerized to form high-performance materials with excellent thermal stability and mechanical properties. These polymers find applications in aerospace, electronics, and automotive industries, where durability under extreme conditions is paramount.

Moreover, recent studies have explored the use of this compound in the development of sensors and electronic devices. Its ability to undergo reversible redox reactions makes it a potential candidate for use in electrochemical sensors and energy storage systems. The integration of aromatic compounds with substituents into such devices has opened new avenues for innovation in nanotechnology.

In conclusion, Tert-butyl 4-amino-3-chloro-5-methylbenzoate (CAS No. 2248272-89-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and material science, positions it as a key player in future technological developments. As research continues to uncover new possibilities for this compound, its role in shaping modern chemistry and industry will undoubtedly grow.